Cas no 878905-16-9 (L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro-)

• Product Name: L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro-
• CAS No: 878905-16-9
• MF: C₂₁H₂₁F₂NO₄
• MW: 389.392553091049
• CID: 4280986
• PubChem ID: 11710831
• Update Time: 2025-04-24

L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-difluoro-
• FF183603
• 878905-16-9
• Fmoc-5,5-difluoro-L-norleucine

• Inchi： 1S/C21H21F2NO4/c1-21(22,23)11-10-18(19(25)26)24-20(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,24,27)(H,25,26)/t18-/m0/s1
• InChI Key： DLKLKUHHYAZSFD-SFHVURJKSA-N
• SMILES： C(O)(=O)[C@H](CCC(F)(F)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 389.14386448Da
• Monoisotopic Mass: 389.14386448Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų